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Compound of Interest

Compound Name: SBI-797812

Cat. No.: B610729

For research use only. Not for use in diagnostic procedures.

Introduction

SBI-797812 is a potent and orally active small molecule activator of nicotinamide
phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the mammalian NAD+
salvage pathway.[1][2] Structurally distinct from NAMPT's natural substrates, SBI-797812 acts
as a "super catalyst,"” enhancing the enzyme's efficiency in generating nicotinamide
mononucleotide (NMN), a key precursor to NAD+.[3][4] This activation leads to increased
intracellular NMN and subsequently elevates NAD+ levels.[1] SBI-797812 achieves this by
shifting the NAMPT reaction equilibrium toward NMN formation, increasing the enzyme's
affinity for ATP, stabilizing the phosphorylated form of NAMPT, and mitigating feedback
inhibition by NAD+. These characteristics make SBI-797812 a valuable tool for investigating
the therapeutic potential of boosting NAD+ in various contexts, including aging and metabolic
diseases.

Chemical and Physical Properties
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Property Value Reference
CAS Number 2237268-08-3

Molecular Formula C19H22N404S

Molecular Weight 402.47 g/mol

Appearance Crystalline solid

Purity >98%

Solubility Data

The solubility of SBI-797812 can vary between suppliers and is influenced by factors such as

the purity of the compound and the quality of the solvent. It is crucial to use fresh, anhydrous

DMSO for optimal solubility, as absorbed moisture can significantly reduce it. The following

table summarizes the reported solubility of SBI-797812 in various solvents.

Solubility
Solvent . Notes Reference
(Concentration)
Ultrasonic assistance
may be required. Use
> 250 mg/mL (621.16
DMSO M) of newly opened,
m
hygroscopic DMSO is
recommended.
Use fresh DMSO as
80 mg/mL (198.77 )
DMSO moisture can reduce
mM) N
solubility.
DMSO >50 mg/mL -
DMSO > 60 mg/mL -
Sparingly soluble: 1-
DMSO patingy -
10 mg/mL
Ethanol 2.5 mg/mL -
Water Insoluble -
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In Vivo Formulation:

For in vivo studies, a common formulation involves a mixture of solvents to ensure solubility
and bioavailability. A typical formulation is:

Solvent Final
. . Notes Reference
Composition Concentration

10% DMSO. 40% Ultrasonic assistance
0 , 0

2.08 mg/mL (5.17 may be required to
PEG300, 5% Tween- i
) mM) achieve a clear
80, 45% Saline )
solution.

Prepare by adding a

5% DMSO, 40% clarified DMSO stock
4.00 mg/mL (9.94 )

PEG300, 5% Tween- M) solution to PEG300,
m

80, 50% ddHz20 followed by Tween-80

and then ddH:z0.

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of SBI-797812 in DMSO for in vitro
experiments.

Materials:

SBI-797812 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)

Protocol:
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o Equilibrate the SBI-797812 vial to room temperature before opening.
» Weigh the desired amount of SBI-797812 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., for a 10 mM stock solution, add 248.47 pL of DMSO per 1 mg of SBI-797812).

» Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

e If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath for
5-10 minutes.

e Once a clear solution is obtained, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles.

o Store the stock solutions at -20°C or -80°C for long-term storage.

In Vitro NAMPT Activation Assay

Objective: To assess the activation of NAMPT by SBI-797812 in a cell-based assay by
measuring intracellular NMN or NAD+ levels.

Materials:

A549 human lung carcinoma cells (or other suitable cell line)
e Cell culture medium (e.g., DMEM with 10% FBS)

e SBI-797812 DMSO stock solution

e Vehicle control (DMSO)

o Reagents for NMN or NAD+ quantification (e.g., LC-MS/MS or a commercially available
NAD/NADH assay kit)

o Cell lysis buffer

Protocol:
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o Seed A549 cells in appropriate cell culture plates and allow them to adhere and grow to the
desired confluency.

e Prepare serial dilutions of the SBI-797812 stock solution in cell culture medium to achieve
the desired final concentrations (e.g., 0.4, 2, 10 uM). A vehicle control containing the same
final concentration of DMSO should also be prepared.

» Remove the existing medium from the cells and replace it with the medium containing the
different concentrations of SBI-797812 or the vehicle control.

 Incubate the cells for the desired period (e.g., 4 hours).
 After incubation, wash the cells with ice-cold PBS.
¢ Lyse the cells using an appropriate lysis buffer.

o Collect the cell lysates and proceed with the quantification of intracellular NMN or NAD+
levels according to the manufacturer's protocol for the chosen assay kit or using a validated
LC-MS/MS method.

e Analyze the data to determine the dose-dependent effect of SBI-797812 on NMN or NAD+
levels.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of SBI-797812 and a typical
experimental workflow for its in vitro characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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